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Compound of Interest

Compound Name: Methyl 3-mercaptobenzoate

Cat. No.: B014478 Get Quote

An In-depth Technical Guide to the Safe Handling of Methyl 3-mercaptobenzoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Methyl 3-
mercaptobenzoate (CAS No. 72886-42-1). The information is intended to support

researchers, scientists, and professionals in the field of drug development in the safe use and

management of this compound in a laboratory setting.

Chemical and Physical Properties
Methyl 3-mercaptobenzoate is a colorless to pale yellow oil.[1][2] It is sensitive to oxidation

and should be stored under an inert atmosphere in a refrigerator.[1][2]

Table 1: Physical and Chemical Properties of Methyl 3-mercaptobenzoate
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Property Value Source

CAS Number 72886-42-1 [1][2][3][4]

Molecular Formula C₈H₈O₂S [1][3][4]

Molecular Weight 168.21 g/mol [1][3][4]

Appearance Colorless to Pale Yellow Oil [1][2]

Boiling Point 65-75°C at 0.5 mm Hg [1][2]

Density 1.202 ± 0.06 g/cm³ (Predicted) [1][2]

pKa 5.89 ± 0.10 (Predicted) [1][2]

Solubility

Slightly soluble in Chloroform,

DMSO, Ethyl Acetate, and

Methanol.

[1][2]

Stability Sensitive to Oxidation [1][2]

Hazard Identification and GHS Classification
Methyl 3-mercaptobenzoate is classified as a hazardous substance. The GHS classification

indicates that it is harmful if swallowed, in contact with skin, or inhaled, and causes skin, eye,

and respiratory irritation.[2]

Table 2: GHS Hazard Classification for Methyl 3-mercaptobenzoate
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Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[2]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin.[2]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[2]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation.[2]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.[2]

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation.[2]

GHS Pictogram:

GHS07: Exclamation mark[1]

Signal Word: Warning[1]

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)
Given the hazardous nature of Methyl 3-mercaptobenzoate, strict adherence to safety

protocols is mandatory.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[5]

Ensure safety shower and eyewash stations are readily accessible.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense when handling this compound.
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Table 3: Recommended Personal Protective Equipment

Body Part Protection
Specifications and Best
Practices

Hands Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended. Select

gloves with a suitable

thickness for splash protection

and change them immediately

upon contamination.[5]

Eyes/Face Safety goggles and face shield

Wear chemical safety goggles.

A face shield should be worn in

addition to goggles when there

is a significant risk of

splashing.[5][6]

Skin and Body Laboratory coat and apron

A full-length, buttoned

laboratory coat is required. For

tasks with a higher risk of

splashes, a chemical-resistant

apron should be worn over the

lab coat.[5]

Respiratory Respirator

If working outside of a fume

hood or if there is a risk of

inhalation, use a

NIOSH/MSHA or European

Standard EN 136 approved

respirator with an appropriate

cartridge for organic vapors.[7]

General Handling Workflow
The following diagram outlines the standard workflow for handling Methyl 3-
mercaptobenzoate in a laboratory setting.
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Caption: General workflow for handling Methyl 3-mercaptobenzoate.

First Aid Measures
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In the event of exposure, immediate action is crucial.

Table 4: First Aid Procedures for Methyl 3-mercaptobenzoate Exposure

Exposure Route First Aid Procedure

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[7][8]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin with plenty of soap and

water. If skin irritation occurs, seek medical

advice.[7][8]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[7][8]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison center or

doctor immediately.[9]

Accidental Release Measures
In the event of a spill, follow these procedures to minimize risk.

Spill Response Protocol
Small Spills:

Ensure you are wearing appropriate PPE.

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Collect the absorbed material and place it in a sealed container for disposal.
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Clean the spill area with a suitable solvent, followed by soap and water.

Large Spills:

Evacuate the area immediately.

Notify the appropriate safety personnel.

Prevent the spill from entering drains or waterways.[10]

Spill Response Workflow
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Caption: Logical workflow for responding to a chemical spill.

Storage and Disposal
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Proper storage and disposal are critical to prevent accidents and environmental contamination.

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[11]

Keep in a refrigerator under an inert atmosphere.[1][2]

Store away from incompatible materials and sources of ignition.[12]

The product is sensitive to oxidation.[1][2]

Disposal
Dispose of waste in accordance with local, state, and federal regulations.

Liquid Waste: Collect solutions containing Methyl 3-mercaptobenzoate in a labeled

container for non-halogenated organic liquid waste.[5]

Solid Waste: Contaminated disposable items (e.g., gloves, absorbent pads) should be

placed in a designated solid waste container.[5]

All waste containers must be clearly labeled with the full chemical name and appropriate

hazard warnings.[5]

Toxicological and Signaling Pathway Information
Currently, there is limited publicly available data on the detailed toxicological properties and

specific signaling pathways associated with Methyl 3-mercaptobenzoate. The GHS

classifications are based on predicted toxicity and irritation. As with any chemical with

incomplete toxicological data, it should be handled with a high degree of caution.

Disclaimer: This guide is intended for informational purposes only and does not replace

institutional safety protocols or a thorough review of the Safety Data Sheet (SDS) provided by

the manufacturer. Always consult the most current SDS for Methyl 3-mercaptobenzoate
before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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